Cas no 1327778-39-1 (Ethyl (4-(3-oxomorpholino)phenyl)carbamate)

Ethyl (4-(3-oxomorpholino)phenyl)carbamate structure
1327778-39-1 structure
Product Name:Ethyl (4-(3-oxomorpholino)phenyl)carbamate
CAS No:1327778-39-1
Molecular Formula:C13H16N2O4
Molecular Weight:264.27714
CID:1081136
PubChem ID:73554351

Ethyl (4-(3-oxomorpholino)phenyl)carbamate Properties

Names and Identifiers

    • Ethyl (4-(3-oxomorpholino)phenyl)carbamate
    • ethyl 4-(3-oxomorpholino)phenylcarbamate
    • ethyl N-[4-(3-oxomorpholin-4-yl)phenyl]carbamate
    • Rivaroxaban Intermediate 2
    • 1327778-39-1
    • Ethyl(4-(3-oxomorpholino)phenyl)carbamate
    • RIVAROXABAN IMPURITY 39
    • ethyl 4-(3-oxoMorpholino) phenylcarbaMate
    • DA-34009
    • AKOS022186117
    • InChIKey: PRRDMWLECDTUSJ-UHFFFAOYSA-N
    • Inchi: InChI=1S/C13H16N2O4/c1-2-19-13(17)14-10-3-5-11(6-4-10)15-7-8-18-9-12(15)16/h3-6H,2,7-9H2,1H3,(H,14,17)
    • SMILES: CCOC(=O)NC1=CC=C(C=C1)N2CCOCC2=O

Computed Properties

  • Exact Mass: 264.11108
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 264.11100700g/mol
  • Heavy Atom Count: 19
  • Complexity: 327
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 67.87
  • Solubility: Slightly soluble (2.4 g/l) (25 º C),
  • Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),

Ethyl (4-(3-oxomorpholino)phenyl)carbamate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Chemenu
CM163305-1g
Ethyl 4-(3-oxomorpholino)phenylcarbamate
1327778-39-1 95%
1g
$1063 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1805969-1g
Ethyl (4-(3-oxomorpholino)phenyl)carbamate
1327778-39-1 98%
1g
¥7442.00

Ethyl (4-(3-oxomorpholino)phenyl)carbamate Suppliers

Hubei Dahao Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:1327778-39-1)
MR./MRS.:LIU ZI YING
Phone:13986246535
Email:1400878822@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1327778-39-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

Ethyl (4-(3-oxomorpholino)phenyl)carbamate Related Literature

Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.minglongchemistry.com
Minglong (Xianning) Medicine Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.amadischem.com/
Amadis Chemical Company Limited
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd